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Introduction
The synthesis and characterization of new isotopes, particularly in the actinide series,

represents a significant frontier in nuclear physics and chemistry. Plutonium (Pu), a synthetic

element of immense scientific and technological importance, continues to be a subject of

intense research. The discovery of new plutonium isotopes, especially those on the neutron-

deficient side of the nuclear chart, provides crucial data for refining nuclear models,

understanding the limits of nuclear stability, and exploring the fundamental properties of matter.

This technical guide provides a comprehensive overview of the recent discoveries and the

experimental methodologies employed in the synthesis of new plutonium isotopes, with a focus

on the recently discovered plutonium-227.

Experimental Protocols
The synthesis of new, neutron-deficient plutonium isotopes is a complex process that relies on

the use of heavy-ion accelerators and sophisticated separation and detection systems. The

primary method employed is the fusion-evaporation reaction.

General Experimental Workflow for Fusion-Evaporation
Reactions
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A typical experimental setup for the synthesis of new heavy elements involves several key

stages:

Ion Beam Production: An intense beam of a specific isotope (the projectile) is generated in

an ion source.

Acceleration: The ion beam is accelerated to a precise energy using a cyclotron or a linear

accelerator.

Target Interaction: The high-energy projectile beam is directed onto a thin target made of a

specific heavy isotope.

Fusion and Evaporation: The projectile and target nuclei fuse to form a highly excited

compound nucleus. This compound nucleus then de-excites by evaporating a specific

number of neutrons, leading to the formation of a new, heavier isotope.

In-flight Separation: The newly formed isotopes, known as evaporation residues (ERs), are

separated from the unreacted primary beam and other reaction byproducts using a recoil

separator. These separators use a combination of magnetic and electric fields to guide the

ERs to a detector system. Gas-filled recoil separators are commonly used for their high

transmission efficiency.

Implantation and Detection: The separated ERs are implanted into a position-sensitive

detector, typically a silicon strip detector. The subsequent radioactive decay of the implanted

isotope is then recorded.

Decay Chain Analysis: The identification of a new isotope is achieved by correlating the

implantation event with its subsequent alpha decay chain, which leads to known daughter

and granddaughter nuclei.

Detailed Methodology for the Synthesis of Plutonium-
227
The most recently discovered isotope, plutonium-227, was synthesized at the Institute of

Modern Physics (IMP) of the Chinese Academy of Sciences in Lanzhou.[1][2]

Reaction: The fusion-evaporation reaction used was ¹⁹²Os(⁴⁰Ar, 5n)²²⁷Pu.
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Projectile and Target: A beam of ⁴⁰Ar ions was accelerated and directed onto a target of

¹⁹²Os.

Separator: The Spectrometer for Heavy Atoms and Nuclear Structure (SHANS), a gas-filled

recoil separator, was used to separate the ²²⁷Pu nuclei from the primary beam and other

reaction products.[1][2]

Detection: The separated ²²⁷Pu nuclei were implanted into a silicon strip detector, and their

subsequent alpha decay was measured to identify the isotope and determine its properties.

Quantitative Data on Newly Synthesized Plutonium
Isotopes
The following table summarizes the key properties of recently discovered neutron-deficient

plutonium isotopes.

Isotope
Synthesis
Reaction

Half-life
Decay
Mode

Alpha-
particle
Energy
(MeV)

Discovering
Institution

²²⁷Pu
¹⁹²Os(⁴⁰Ar,

5n)²²⁷Pu
0.78 s α 8.191

IMP,

Lanzhou[1][2]

²²⁸Pu
²⁰⁹Bi(²³Na,

4n)²²⁸Pu
1.1 s α 7.77

GSI,

Darmstadt

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key processes involved in the discovery and

characterization of new plutonium isotopes.
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Experimental workflow for the synthesis of new heavy isotopes.

The diagram above illustrates the general workflow for synthesizing new heavy isotopes using

a fusion-evaporation reaction. An ion beam is produced and accelerated before striking a

target. The resulting reaction products are then separated and guided to a detection system for

identification and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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